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Compound of Interest

Compound Name: Schleicheol 2

Cat. No.: B12434164

The proper disposal of Schleicheol 2 is critical to ensure personnel safety and environmental
protection. Due to its hazardous properties, this compound must not be disposed of through
standard laboratory drains or as regular solid waste. The recommended method of disposal is
incineration by a licensed professional waste disposal service.[1] Researchers and laboratory
personnel must adhere to the following procedures for the safe handling and disposal of
Schleicheol 2 waste.

Hazard Profile and Safety Ratings

All handling and disposal procedures should be conducted with a thorough understanding of
the hazards associated with Schleicheol 2. The chemical, physical, and toxicological
properties have not been fully investigated, but the available data indicates significant risks.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12434164?utm_src=pdf-interest
https://www.benchchem.com/product/b12434164?utm_src=pdf-body
https://5138675.fs1.hubspotusercontent-na1.net/hubfs/5138675/Tissue%20Clearing%20MSDS/2024_HISTO-2-MSDS.pdf
https://www.benchchem.com/product/b12434164?utm_src=pdf-body
https://www.benchchem.com/product/b12434164?utm_src=pdf-body
https://5138675.fs1.hubspotusercontent-na1.net/hubfs/5138675/Tissue%20Clearing%20MSDS/2024_HISTO-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12434164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Category NFPA 704 Rating Description

Can cause temporary
Health Hazard 2 incapacitation or residual

injury.[1]

Must be moderately heated or

exposed to relatively high

Fire Hazard 2 )
ambient temperature before
ignition can occur.[1]
Normally stable, but can
o become unstable at elevated
Reactivity Hazard 1

temperatures and pressures.

[1]

Additional Hazards:
o May be harmful if inhaled, ingested, or absorbed through the skin.[1]
o Causes respiratory tract, skin, and eye irritation.[1]

» Very toxic to aquatic life with long-lasting effects. An environmental hazard cannot be
excluded in the event of unprofessional handling or disposal.[1]

Protocol for Collection and Disposal of Schleicheol
2 Waste

This protocol outlines the step-by-step procedure for researchers to safely manage
Schleicheol 2 waste from the point of generation to its final handover for disposal.

1. Waste Segregation and Collection:

e Solid Waste: Collect all solid waste contaminated with Schleicheol 2, including unused
product, contaminated personal protective equipment (PPE) such as gloves and weighing
papers, and empty containers, in a designated, leak-proof, and clearly labeled hazardous

waste container.
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Liquid Waste: Should Schleicheol 2 be dissolved in a solvent for experimental purposes,
collect the resulting solution in a separate, compatible, and clearly labeled hazardous waste
container. The safety data sheet suggests dissolving the material in a combustible solvent for
incineration.[1] Do not mix with other waste streams unless compatibility has been verified.

Empty Containers: The original product container must be handled as hazardous waste.

. Labeling of Waste Containers:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste."

[¢]

The full chemical name: "Schleicheol 2".

[¢]

[e]

CAS Number: 256445-66-6.[2]

o

The primary hazards: "Harmful," "Irritant,” "Environmental Hazard."

The date the waste was first added to the container.

[¢]

o

The name of the principal investigator and the laboratory location.

. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.

Ensure the storage area is away from incompatible materials.

Use secondary containment to prevent spills.

Keep the container tightly closed except when adding waste.

. Arranging for Professional Disposal:

Do not attempt to treat or dispose of Schleicheol 2 waste independently.
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» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal service to arrange for pickup and disposal.[1]

e Provide the waste disposal service with the safety data sheet (SDS) for Schleicheol 2.

e The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[1]

5. Prohibited Disposal Methods:
o DO NOT dispose of Schleicheol 2 down the drain or into any sewer or septic system.[1]

o DO NOT dispose of Schleicheol 2 or its containers in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of Schleicheol 2.

Caption: Workflow for the safe disposal of Schleicheol 2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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